methyl 2-{[(1,2,3-trimethyl-1H-indol-5-yl)carbonyl]amino}benzoate

• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol
• IUPAC Name: methyl 2-[(1,2,3-trimethylindole-5-carbonyl)amino]benzoate
• InChI: InChI=1S/C20H20N2O3/c1-12-13(2)22(3)18-10-9-14(11-16(12)18)19(23)21-17-8-6-5-7-15(17)20(24)25-4/h5-11H,1-4H3,(H,21,23)
• InChI Key: QRPNXHSUDFJYCH-UHFFFAOYSA-N
• SMILES: CC1=C(N(C2=C1C=C(C=C2)C(=O)NC3=CC=CC=C3C(=O)OC)C)C

Description

Methyl 2-{[(1,2,3-trimethyl-1H-indol-5-yl)carbonyl]amino}benzoate, also known as MTMB, is a synthetic compound that has been studied extensively in recent years due to its potential applications in scientific research. MTMB is a member of the indole family of compounds and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of methyl 2-{[(1,2,3-trimethyl-1H-indol-5-yl)carbonyl]amino}benzoate is not fully understood, but it is believed to act through a variety of pathways. methyl 2-{[(1,2,3-trimethyl-1H-indol-5-yl)carbonyl]amino}benzoate has been shown to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammation process. methyl 2-{[(1,2,3-trimethyl-1H-indol-5-yl)carbonyl]amino}benzoate has also been shown to modulate the activity of transcription factors such as nuclear factor-kappa B (NF-κB) and activator protein-1 (AP-1), which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
methyl 2-{[(1,2,3-trimethyl-1H-indol-5-yl)carbonyl]amino}benzoate has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory and antioxidant properties, which may be useful in the treatment of inflammatory diseases such as arthritis. methyl 2-{[(1,2,3-trimethyl-1H-indol-5-yl)carbonyl]amino}benzoate has also been shown to have anticancer properties and may be useful in the treatment of various types of cancer. Additionally, methyl 2-{[(1,2,3-trimethyl-1H-indol-5-yl)carbonyl]amino}benzoate has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the advantages of using methyl 2-{[(1,2,3-trimethyl-1H-indol-5-yl)carbonyl]amino}benzoate in lab experiments is its well-characterized structure and known synthesis method. This makes it relatively easy to produce and study in the laboratory. Additionally, methyl 2-{[(1,2,3-trimethyl-1H-indol-5-yl)carbonyl]amino}benzoate has been shown to have a variety of biological activities, which makes it useful for studying a variety of biological processes.
One limitation of using methyl 2-{[(1,2,3-trimethyl-1H-indol-5-yl)carbonyl]amino}benzoate in lab experiments is its potential toxicity. While methyl 2-{[(1,2,3-trimethyl-1H-indol-5-yl)carbonyl]amino}benzoate has been shown to have a relatively low toxicity profile, it is important to use caution when handling and administering the compound. Additionally, the exact mechanism of action of methyl 2-{[(1,2,3-trimethyl-1H-indol-5-yl)carbonyl]amino}benzoate is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research on methyl 2-{[(1,2,3-trimethyl-1H-indol-5-yl)carbonyl]amino}benzoate. One area of interest is the development of methyl 2-{[(1,2,3-trimethyl-1H-indol-5-yl)carbonyl]amino}benzoate-based drugs for the treatment of inflammatory diseases such as arthritis. Additionally, there is interest in studying the neuroprotective effects of methyl 2-{[(1,2,3-trimethyl-1H-indol-5-yl)carbonyl]amino}benzoate and its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Finally, there is interest in studying the anticancer properties of methyl 2-{[(1,2,3-trimethyl-1H-indol-5-yl)carbonyl]amino}benzoate and its potential use in the treatment of various types of cancer.
In conclusion, methyl 2-{[(1,2,3-trimethyl-1H-indol-5-yl)carbonyl]amino}benzoate is a synthetic compound that has been studied extensively for its potential applications in scientific research. It has been shown to have a variety of biochemical and physiological effects, including anti-inflammatory, antioxidant, and anticancer properties. While there are limitations to using methyl 2-{[(1,2,3-trimethyl-1H-indol-5-yl)carbonyl]amino}benzoate in lab experiments, its well-characterized structure and known synthesis method make it a useful tool for studying a variety of biological processes. There are many potential future directions for research on methyl 2-{[(1,2,3-trimethyl-1H-indol-5-yl)carbonyl]amino}benzoate, including the development of methyl 2-{[(1,2,3-trimethyl-1H-indol-5-yl)carbonyl]amino}benzoate-based drugs for the treatment of various diseases.

Synthesis Methods

Methyl 2-{[(1,2,3-trimethyl-1H-indol-5-yl)carbonyl]amino}benzoate can be synthesized using a variety of methods, including the reaction of 2-aminobenzoic acid with 1,2,3-trimethylindole-5-carboxylic acid chloride in the presence of a base such as triethylamine. This reaction results in the formation of the carbamate derivative of methyl 2-{[(1,2,3-trimethyl-1H-indol-5-yl)carbonyl]amino}benzoate, which can then be converted to the final product using acid hydrolysis.

Scientific Research Applications

Methyl 2-{[(1,2,3-trimethyl-1H-indol-5-yl)carbonyl]amino}benzoate has been studied extensively for its potential applications in scientific research. It has been shown to have a variety of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. methyl 2-{[(1,2,3-trimethyl-1H-indol-5-yl)carbonyl]amino}benzoate has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.